Cas no 6595-50-2 (1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-)

1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]- structure
6595-50-2 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-
CAS No:6595-50-2
MF:C10H7Br3N2O2S
MW:458.951778650284
CID:397067
PubChem ID:71375308
Update Time:2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-
    • 2,4,5-tribromo-1-(4-methylphenyl)sulfonylimidazole
    • 6595-50-2
    • DTXSID20798053
    • 2,4,5-Tribromo-1-(4-methylbenzene-1-sulfonyl)-1H-imidazole
    • Inchi: 1S/C10H7Br3N2O2S/c1-6-2-4-7(5-3-6)18(16,17)15-9(12)8(11)14-10(15)13/h2-5H,1H3
    • InChI Key: IHCUDJIDEKKLSU-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(N1S(C1C=CC(C)=CC=1)(=O)=O)Br)Br

Computed Properties

  • Exact Mass: 455.77781
  • Monoisotopic Mass: 455.77784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 51.96
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